Ethyl 3-(pyridin-3-ylmethyl)piperidine-3-carboxylate dihydrochloride
Overview
Description
Ethyl 3-(pyridin-3-ylmethyl)piperidine-3-carboxylate dihydrochloride is a chemical compound with the CAS Number: 1188263-63-9 . It has a molecular weight of 321.25 and its IUPAC name is ethyl 3- (3-pyridinylmethyl)-3-piperidinecarboxylate dihydrochloride . It is a brown solid and is used widely in scientific research due to its unique structural properties.
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H20N2O2.2ClH/c1-2-18-13(17)14(6-4-8-16-11-14)9-12-5-3-7-15-10-12;;/h3,5,7,10,16H,2,4,6,8-9,11H2,1H3;2*1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a brown solid . It should be stored at a temperature of 2-8°C . The compound’s molecular weight is 321.25 .Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis of Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in the presence of an organic phosphine catalyst, leading to the synthesis of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity (Zhu, Lan, & Kwon, 2003).
- Functional Derivatives Synthesis : The compound serves as a precursor for synthesizing aryl pyridin-4-ylmethyl ethers and 2-aryl-4,6-dimethyl-1,2-dihydropyrrolo[3,4-c]-pyridin-3-ones, indicating its versatility in creating functional derivatives (Dikusar et al., 2018).
Role in Heterocyclic Compound Formation
- Pyrazole Synthesis : Ethyl 3-(pyridin-3-ylmethyl)piperidine-3-carboxylate dihydrochloride is integral in the synthesis of pyrazole compounds, which are important intermediates for creating pesticides like chlorantraniliprole (Ju, 2014).
- Transformation into Pyridines : The compound facilitates the creation of polyfunctional pyrazolyl-substituted and pyrazolofused pyridines, demonstrating its utility in complex organic synthesis processes (Latif, Rady, & Döupp, 2003).
Structural Analysis and Characterization
- Crystal Structure Investigation : Studies on compounds like ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate reveal insights into the crystal structures of polysubstituted pyridines, emphasizing the importance of this compound in structural chemistry (Suresh et al., 2007).
Miscellaneous Applications
- Cigarette Flavoring : A derivative, N-(3-formyl pyridine)-leucine ethyl ester, synthesized from 3-pyridine carboxylic acid, finds application in enhancing the taste and flavor of cigarettes (Mia, 2015).
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include wearing protective gloves and eye protection, and washing thoroughly after handling .
properties
IUPAC Name |
ethyl 3-(pyridin-3-ylmethyl)piperidine-3-carboxylate;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2.2ClH/c1-2-18-13(17)14(6-4-8-16-11-14)9-12-5-3-7-15-10-12;;/h3,5,7,10,16H,2,4,6,8-9,11H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDAVVWOASVJKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCNC1)CC2=CN=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40592090 |
Source
|
| Record name | Ethyl 3-[(pyridin-3-yl)methyl]piperidine-3-carboxylate--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40592090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(pyridin-3-ylmethyl)piperidine-3-carboxylate dihydrochloride | |
CAS RN |
1188263-63-9 |
Source
|
| Record name | Ethyl 3-[(pyridin-3-yl)methyl]piperidine-3-carboxylate--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40592090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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